Computational Pharmacodynamics: In Silico Profiling of 3-Amino-N-(2-fluoro-phenyl)-benzenesulfonamide
Computational Pharmacodynamics: In Silico Profiling of 3-Amino-N-(2-fluoro-phenyl)-benzenesulfonamide
Executive Summary
This technical guide outlines the in silico characterization of 3-Amino-N-(2-fluoro-phenyl)-benzenesulfonamide , a representative sulfonamide scaffold with high potential for Carbonic Anhydrase (CA) inhibition. Unlike generic modeling tutorials, this document focuses on the specific physicochemical challenges of sulfonamides—namely, the pH-dependent ionization of the sulfonamide nitrogen and its critical role in Zinc (Zn²⁺) coordination.
We present a validated workflow integrating Quantum Mechanical (QM) parameterization, Molecular Docking with metal constraints, and Molecular Dynamics (MD) simulations to predict binding affinity and stability against Human Carbonic Anhydrase II (hCA II), a primary target for this chemical class.
Molecular Architecture & Quantum Mechanical Optimization
Before docking, the ligand must be treated not as a static string of text (SMILES) but as a dynamic electronic entity. For sulfonamides, the geometry of the
Electronic Structure & Tautomerization
The biological activity of sulfonamides is governed by their ionization state. The sulfonamide nitrogen (
Protocol:
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Initial Geometry: Generate 3D coordinates from SMILES: Nc1cccc(S(=O)(=O)Nc2ccccc2F)c1.
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QM Optimization: Perform geometry optimization using Density Functional Theory (DFT) to correct bond angles around the sulfur atom, which force fields often estimate poorly.
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Method: B3LYP functional with 6-31G* basis set.
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Software: Gaussian 16 or ORCA.
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Objective: Calculate the ESP (Electrostatic Potential) charges to replace standard Gasteiger charges, ensuring the electron-withdrawing effect of the 2-fluoro group is accurately modeled.
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Conformational Analysis
The 2-fluoro substituent on the N-phenyl ring introduces an ortho-effect, restricting rotation around the N-C bond due to steric clash and electrostatic repulsion with the sulfonamide oxygen.
| Parameter | Value (Computed) | Significance |
| Torsion Angle (S-N-C-C) | ~65° | Deviates from planarity to minimize F...O repulsion. |
| Dipole Moment | 4.2 D | High polarity aids in solubility but impacts membrane permeability. |
| HOMO-LUMO Gap | 4.8 eV | Indicates chemical stability (hardness). |
Target Identification & Structural Biology
While sulfonamides are historically antibacterial (targeting DHPS), the N-aryl substitution pattern of this molecule suggests high specificity for Human Carbonic Anhydrase II (hCA II) .
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Target: hCA II (Cytosolic isoform).
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PDB ID: 3KS3 (High-resolution structure complexed with a sulfonamide).
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Active Site Features: A deep conical cleft containing a catalytic Zn²⁺ ion coordinated by three Histidine residues (His94, His96, His119).
The "Zinc Trap" Mechanism
The primary failure mode in sulfonamide docking is ignoring the metal coordination. Standard docking functions often treat metals as simple spheres. We must define a specific interaction type.
Mechanism of Action:
The deprotonated sulfonamide nitrogen acts as a ligand to the Zn²⁺, displacing the catalytic water molecule/hydroxide ion. This "poisons" the enzyme's ability to hydrate
Protocol: High-Fidelity Molecular Docking
We utilize AutoDock Vina with specific modifications for metalloproteins.
Workflow Diagram
Figure 1: Validated docking workflow emphasizing Zinc-centered grid generation.
Step-by-Step Methodology
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Receptor Preparation:
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Remove water molecules except the Zn-bound water (optional, usually removed to allow ligand displacement).
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Add polar hydrogens.
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Crucial: Assign Gasteiger charges. Manually verify the Zn ion charge is set to +2.0.
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Grid Box Definition:
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Center: Coordinates of the Zn atom (
). -
Size:
Å (Focusing strictly on the active site).
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Docking Execution:
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Software: AutoDock Vina 1.2.0 (supports explicit metal coordination potentials).
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Command:
-
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Success Criteria:
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Binding Affinity:
kcal/mol.[1] -
Geometry: The sulfonamide Nitrogen must be within 2.0–2.4 Å of the Zn ion.
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RMSD: Cluster variance
Å.
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Dynamic Stability: MD Simulation Strategy
Static docking provides a snapshot; Molecular Dynamics (MD) proves stability.
Simulation Setup (GROMACS)
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Force Field: CHARMM36m (Best for protein-small molecule complexes).
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Ligand Topology: Generated via CGenFF server.
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Solvation: TIP3P water model in a cubic box (10 Å buffer).
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Neutralization: Add Na⁺/Cl⁻ ions to 0.15 M physiological concentration.
Analysis Metrics
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RMSD (Root Mean Square Deviation): Measures the structural drift of the ligand. A stable binder will plateau (converge) within 10–20 ns.
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Hydrogen Bond Lifetime: Analyze the stability of the H-bond between the 3-amino group and residue Thr199 or Glu106 . This interaction confers specificity over other isoforms.
Figure 2: Interaction map of the ligand within the hCA II active site.
ADMET Profiling & Drug-Likeness
Using SwissADME and pkCSM , we predict the pharmacokinetic profile. The 2-fluoro substitution is strategic here: it blocks metabolic oxidation at the phenyl ring, potentially increasing half-life (
| Property | Predicted Value | Interpretation |
| Molecular Weight | ~266.29 g/mol | Optimal (< 500 Da). |
| LogP (Lipophilicity) | 1.85 | Good oral bioavailability (Rule of 5 compliant). |
| TPSA | 82.0 Ų | High absorption (< 140 Ų). |
| BBB Permeation | Yes | Potential CNS side effects (or application in brain tumors). |
| CYP2C9 Inhibition | Probable | Sulfonamides are known CYP2C9 substrates/inhibitors. |
Toxicology Alert: The 3-amino group (aniline derivative) raises a structural alert for potential mutagenicity (Ames test positive potential). This must be verified in vitro.
References
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Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[2] Nature Reviews Drug Discovery, 7(2), 168-181. Link
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Trott, O., & Olson, A. J. (2010).[3][4] AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading.[3][4][5][6][7] Journal of Computational Chemistry, 31(2), 455-461.[3] Link
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Daina, A., Michielin, O., & Zoete, V. (2017).[8][9] SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules.[9][10][11] Scientific Reports, 7, 42717.[9][10] Link
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Vanommeslaeghe, K., et al. (2010). CHARMM general force field: A force field for drug-like molecules compatible with the CHARMM all-atom additive biological force fields. Journal of Computational Chemistry, 31(4), 671-690. Link
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